2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide

• Molecular Formula: C23H20N2O5S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: N-[(2-hydroxyphenyl)methyl]-N-(4-methylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C23H20N2O5S/c1-16-10-12-18(13-11-16)24(14-17-6-2-4-8-20(17)26)22(27)15-25-23(28)19-7-3-5-9-21(19)31(25,29)30/h2-13,26H,14-15H2,1H3
• InChI Key: UQGRLFFPWZBFIU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(CC2=CC=CC=C2O)C(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O

Description

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide, also known as DBIBB, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DBIBB belongs to the class of benzisothiazolone derivatives, which have been reported to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide is not fully understood, but several studies have suggested that it exerts its biological effects by modulating various signaling pathways. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has been reported to inhibit the activity of protein kinases, which play a crucial role in cell proliferation and survival. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has also been shown to regulate the expression of various genes involved in glucose metabolism and insulin secretion. Furthermore, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has been reported to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has been reported to exhibit several biochemical and physiological effects, such as inhibition of cell proliferation, induction of apoptosis, regulation of glucose metabolism and insulin secretion, and reduction of oxidative stress and inflammation. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has also been shown to exhibit potent antioxidant activity by scavenging free radicals and reducing lipid peroxidation.

Advantages and Limitations for Lab Experiments

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has several advantages for lab experiments, such as its high purity and stability, which make it easy to handle and store. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide is also readily available and can be synthesized using a multi-step synthetic route. However, one of the limitations of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research on 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide. One of the potential applications of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide is in the development of novel anticancer drugs. Further studies are needed to elucidate the mechanism of action of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide and to optimize its structure for improved potency and selectivity. Moreover, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has potential applications in the treatment of other diseases, such as diabetes and neurodegenerative disorders. Future research should focus on exploring the therapeutic potential of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide in these diseases.

Synthesis Methods

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide can be synthesized using a multi-step synthetic route, which involves the reaction of 2-aminobenzothiazole with 2-hydroxybenzaldehyde to form the Schiff base intermediate. The intermediate is then reacted with 4-methylbenzylamine and acetic anhydride to yield the final product, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide. The synthesis of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has been reported in several research articles, and the purity and yield of the compound can be optimized by modifying the reaction conditions.

Scientific Research Applications

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, such as cancer, diabetes, and neurodegenerative disorders. Several research studies have reported that 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide exhibits potent anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has also been reported to exhibit antidiabetic activity by regulating glucose metabolism and insulin secretion. Furthermore, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-hydroxybenzyl)-N-(4-methylphenyl)acetamide has been shown to exhibit neuroprotective activity by reducing oxidative stress and inflammation in the brain.